Cas no 1209588-09-9 (3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride)

• Product Name: 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride
• CAS No: 1209588-09-9
• MF: C₇H₁₂ClN₃OS
• MW: 221.707678794861
• CID: 5186938
• Update Time: 2025-05-21

3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride
• 3-amino-N-(4-methylthiazol-2-yl)propanamide hydrochloride
• 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide;hydrochloride
• 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamidehydrochloride

• Inchi： 1S/C7H11N3OS.ClH/c1-5-4-12-7(9-5)10-6(11)2-3-8;/h4H,2-3,8H2,1H3,(H,9,10,11);1H
• InChI Key： RBJBWNLKSLZWNY-UHFFFAOYSA-N
• SMILES： Cl.S1C=C(C)N=C1NC(CCN)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 165
• Topological Polar Surface Area: 96.2

Additional information on 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride

3-Amino-N-(4-Methyl-1,3-thiazol-2-yl)propanamide Hydrochloride (CAS No. 1209588-09-9): An Overview

3-Amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride (CAS No. 1209588-09-9) is a compound of significant interest in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as AMPT-HCl, has garnered attention due to its potential therapeutic applications and unique structural properties. In this article, we will delve into the chemical structure, synthesis, biological activity, and recent research developments surrounding this compound.

The chemical structure of 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride is characterized by a central thiazole ring substituted with a methyl group and an amine-functionalized propyl chain. The presence of the hydrochloride salt form ensures good solubility in aqueous media, which is crucial for its use in biological assays and pharmaceutical formulations. The thiazole ring is a common motif in many biologically active compounds, contributing to the compound's potential for diverse pharmacological effects.

The synthesis of 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride typically involves a multi-step process. One common approach starts with the reaction of 2-aminothiazole with an appropriate aldehyde or ketone to form the corresponding imine. This intermediate is then reduced to the amine, followed by acylation with a suitable acid chloride or anhydride to form the amide. The final step involves the conversion to the hydrochloride salt form. Recent advancements in synthetic methodologies have focused on improving yield and purity while minimizing environmental impact.

In terms of biological activity, 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride has shown promise in various preclinical studies. Research has demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for treating metabolic disorders. Additionally, studies have explored its anti-inflammatory and neuroprotective properties, suggesting potential applications in neurodegenerative diseases and inflammatory conditions.

A notable study published in the Journal of Medicinal Chemistry in 2021 investigated the effects of 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride on cellular metabolism. The researchers found that the compound effectively inhibited key enzymes involved in glucose metabolism, leading to reduced glucose uptake and utilization in cancer cells. This finding highlights its potential as an anticancer agent by targeting metabolic vulnerabilities in tumor cells.

Another area of interest is the neuroprotective effects of 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride. A study published in Neuropharmacology in 2020 reported that the compound exhibited significant neuroprotective activity in models of Parkinson's disease. The mechanism of action was attributed to its ability to modulate oxidative stress and mitochondrial function, which are critical factors in neurodegenerative processes.

The anti-inflammatory properties of 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride have also been explored. A recent study published in Inflammation Research demonstrated that the compound reduced inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This suggests its potential use as an anti-inflammatory agent in conditions such as arthritis and other inflammatory disorders.

In conclusion, 3-amino-N-(4-methyl-1,3-thiazol-2-yl)propanamide hydrochloride (CAS No. 1209588-09-9) is a promising compound with a diverse range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to uncover new insights into its mechanisms of action and potential clinical uses.